Cas no 2918967-95-8 (4-(Cyclopent-1-en-1-yl)-1-ethoxy-2-fluorobenZene)

• Product Name: 4-(Cyclopent-1-en-1-yl)-1-ethoxy-2-fluorobenZene
• CAS No: 2918967-95-8
• MF: C₁₃H₁₅FO
• MW: 206.256007432938
• CID: 6796609
• PubChem ID: 171366054
• Update Time: 2025-06-14

4-(Cyclopent-1-en-1-yl)-1-ethoxy-2-fluorobenZene Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopent-1-en-1-yl)-1-ethoxy-2-fluorobenzene
• MFCD34824041
• 2918967-95-8
• 4-(Cyclopent-1-en-1-yl)-1-ethoxy-2-fluorobenZene

• Inchi： 1S/C13H15FO/c1-2-15-13-8-7-11(9-12(13)14)10-5-3-4-6-10/h5,7-9H,2-4,6H2,1H3
• InChI Key： NFVBPETWUNJVCQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1=CCCC1)OCC

Computed Properties

• Exact Mass: 206.110693260g/mol
• Monoisotopic Mass: 206.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-(Cyclopent-1-en-1-yl)-1-ethoxy-2-fluorobenZene

Comprehensive Overview of 4-(Cyclopent-1-en-1-yl)-1-ethoxy-2-fluorobenzene (CAS No. 2918967-95-8)

4-(Cyclopent-1-en-1-yl)-1-ethoxy-2-fluorobenzene (CAS No. 2918967-95-8) is a fluorinated aromatic compound with a unique structural framework, combining a cyclopentenyl group with an ethoxy-substituted benzene ring. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both fluorine and cyclopentenyl moieties enhances its reactivity and selectivity, making it valuable for applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 4-(Cyclopent-1-en-1-yl)-1-ethoxy-2-fluorobenzene has surged, driven by their role in optimizing drug pharmacokinetics. Researchers frequently search for "fluorobenzene derivatives in drug design" or "cyclopentenyl-substituted aromatic compounds," reflecting the compound's relevance in modern medicinal chemistry. Its CAS No. 2918967-95-8 is often queried in chemical databases, underscoring its importance in synthetic workflows.

The synthesis of 4-(Cyclopent-1-en-1-yl)-1-ethoxy-2-fluorobenzene typically involves palladium-catalyzed cross-coupling reactions, a topic trending under "green chemistry in organic synthesis." This aligns with the growing emphasis on sustainable methodologies. The compound's ethoxy group contributes to its solubility, a feature explored in queries like "solubility-enhancing substituents in aromatic systems."

From an industrial perspective, 4-(Cyclopent-1-en-1-yl)-1-ethoxy-2-fluorobenzene is investigated for its potential in liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs), addressing searches such as "fluorinated aromatics in electronics." Its stability under varying pH conditions also makes it a candidate for "pH-stable fluorophores," a niche yet expanding research area.

Analytical characterization of this compound involves techniques like NMR spectroscopy and mass spectrometry, frequently searched alongside "structural elucidation of complex organics." Regulatory compliance is another hotspot, with queries like "CAS 2918967-95-8 safety data" highlighting user concerns about handling and storage.

In conclusion, 4-(Cyclopent-1-en-1-yl)-1-ethoxy-2-fluorobenzene (CAS No. 2918967-95-8) exemplifies the intersection of innovation and utility in specialty chemicals. Its multifaceted applications—from life sciences to advanced materials—ensure its continued prominence in scientific discourse and industrial pipelines.